Cas no 2229350-35-8 (2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229350-35-8
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 6030023
• PubChem ID: 165683127
• Update Time: 2025-06-08

2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid
• EN300-1945570
• 2229350-35-8

• Inchi： 1S/C12H12F2O3/c1-6-3-8(4-7(2)9(6)15)11(10(16)17)5-12(11,13)14/h3-4,15H,5H2,1-2H3,(H,16,17)
• InChI Key： XKJBPKWGBXOBTD-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C)C(=C(C)C=1)O)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2229350-35-8)

2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2229350-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine atoms and an aromatic hydroxyl group, which contributes to its unique chemical properties and potential biological activities.

The structural features of 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid make it a promising candidate for further investigation in drug discovery. The presence of fluorine atoms in the molecule can enhance metabolic stability and binding affinity to biological targets, while the cyclopropane ring introduces rigidity that can optimize molecular interactions. Additionally, the hydroxyl and dimethylphenyl substituents provide opportunities for hydrogen bonding and hydrophobic interactions, respectively, which are crucial for the design of effective therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated cyclopropanes due to their potential applications in medicine. Studies have shown that such molecules can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, research has demonstrated that fluorinated cyclopropanes derived from similar structural motifs can interfere with the activity of enzymes like kinases and proteases, which are often dysregulated in cancer and inflammatory diseases.

The< strong>4-hydroxy-3,5-dimethylphenyl moiety in 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid is particularly noteworthy as it resembles pharmacophores found in several known drugs. This structural element may contribute to the compound's ability to interact with biological targets in a specific manner. The dimethyl groups at the 3 and 5 positions of the phenyl ring enhance lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor in drug development.

Current research is exploring the pharmacological potential of 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid as a lead compound for the development of new therapeutic agents. Preliminary studies have suggested that this compound may have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Furthermore, its structural framework suggests potential applications in treating neurological disorders, where precise molecular interactions are essential for efficacy.

The synthesis of 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and stereoselective synthesis have been employed to construct the cyclopropane ring with high precision. These methods ensure that the desired stereochemistry is maintained throughout the synthetic process.

The< strong>CAS number 2229350-35-8 provides a unique identifier for this compound and facilitates its tracking in scientific literature and patent databases. Researchers interested in accessing this molecule for further study can utilize this number to locate relevant patents, publications, and commercial suppliers. The availability of detailed chemical information through databases like CAS enhances collaboration and accelerates innovation within the pharmaceutical industry.

In conclusion, 2,2-difluoro-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carboxylic acid represents an intriguing compound with significant potential in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for fluorinated cyclopropyl compounds, this molecule is likely to play an important role in future drug development efforts.